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Compound of Interest

Compound Name: Azepinomycin

Cat. No.: B1194030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of Azepinomycin, a naturally occurring compound with potential

therapeutic applications. The information is curated for professionals in the fields of chemical

biology, pharmacology, and drug discovery.

Chemical Identity and Structure
Azepinomycin is a heterocyclic compound first identified as an antitumor antibiotic produced

by Streptomyces species.[1] Its chemical structure is characterized by an imidazo[4,5-e][1]

[2]diazepin-8-one core.

The key chemical identifiers for Azepinomycin are summarized in the table below for easy

reference.
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Identifier Value Source

IUPAC Name

6-hydroxy-4,5,6,7-tetrahydro-

1H-imidazo[4,5-e][1]

[2]diazepin-8-one

PubChem

Molecular Formula C₆H₈N₄O₂ PubChem

CAS Number 89354-15-4 PubChem

Molecular Weight 168.15 g/mol PubChem

PubChem CID 128950 PubChem

Below is a diagram illustrating the key chemical identifiers of Azepinomycin.
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Key Identifiers of Azepinomycin

Azepinomycin

IUPAC Name:
6-hydroxy-4,5,6,7-tetrahydro-1H-
imidazo[4,5-e][1,4]diazepin-8-one

Molecular Formula:
C₆H₈N₄O₂

CAS Number:
89354-15-4

Molecular Weight:
168.15 g/mol

Inhibitory Action of Azepinomycin

Guanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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